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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Ethyl alcohol-d6 (also known as Ethanol-d6 or Hexadeuteroethanol). As a deuterated

isotopologue of ethanol, this compound is a critical solvent and reagent in various scientific

applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy and as an

internal standard in mass spectrometry-based analyses.[1][2][3] Understanding its physical

properties is essential for its proper use, storage, and for the accurate interpretation of

experimental results.

Core Physical and Chemical Properties
Ethyl alcohol-d6 is a colorless, volatile liquid at room temperature.[1][4] Its chemical formula is

C2D6O, often represented as CD3CD2OD, indicating that all six hydrogen atoms in the ethanol

molecule have been replaced with deuterium isotopes.[1] This isotopic substitution results in a

higher molecular weight compared to standard ethanol and influences its physical properties. It

is soluble in water and miscible with common organic solvents.[4]

The following table summarizes the key quantitative physical data for Ethyl alcohol-d6,

compiled from various sources. These values are crucial for experimental design, safety

protocols, and analytical method development.
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Property Value Notes Citations

Chemical Formula C₂D₆O (CD₃CD₂OD) - [1]

Molecular Weight 52.11 g/mol -

Appearance Colorless, clear liquid At room temperature [4]

Density 0.892 g/mL at 25 °C [1]

Boiling Point 78 °C (351 K)
At standard

atmospheric pressure
[1]

Melting Point -130 °C -

Refractive Index

(n_D²⁰)
1.358

At 20 °C using the

sodium D-line

Flash Point 13 °C (55.4 °F) Closed-cup method

Solubility Soluble in water
Miscible with most

organic solvents
[4]

Mandatory Visualizations
Visual diagrams are provided below to illustrate logical relationships and a typical experimental

workflow relevant to the characterization of Ethyl alcohol-d6.

This diagram illustrates the structural relationship between standard ethanol and its deuterated

isotopologue, Ethyl alcohol-d6, highlighting the substitution of hydrogen (H) with deuterium

(D).
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Standard Ethanol (C₂H₅OH)

Ethyl Alcohol-d6 (C₂D₆O)

Structure: CH₃-CH₂-OH

Structure: CD₃-CD₂-OD

Isotopic Substitution
(H → D)

Contains 6 Hydrogen (¹H) atoms

Contains 6 Deuterium (²H) atoms

Click to download full resolution via product page

Diagram 1: Isotopic relationship between Ethanol and Ethyl alcohol-d6.

The following workflow outlines a generalized procedure for the determination of a liquid's

boiling point using the capillary method, a common technique in organic chemistry labs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b042895?utm_src=pdf-body-img
https://www.benchchem.com/product/b042895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain Liquid Sample
(e.g., Ethyl alcohol-d6)

1. Place a few mL of the liquid
into a small test tube.

2. Insert a sealed capillary tube
(sealed end up) into the liquid.

3. Attach the test tube to a thermometer
and immerse in a heating bath

(e.g., Thiele tube with oil).

4. Heat the bath gently and uniformly.

5. Observe for a rapid and continuous
stream of bubbles from the capillary.

Heating

6. Remove heat and allow the
apparatus to cool slowly.

Bubbles observed

7. Record the temperature at which the
liquid just begins to enter the capillary tube.

This is the boiling point.

End: Boiling Point Determined

Click to download full resolution via product page

Diagram 2: Generalized workflow for boiling point determination.
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Experimental Protocols
The physical properties listed in the table are determined by standard laboratory procedures.

Below are detailed methodologies for key experiments.

This method is suitable for small quantities of liquid and is based on the principle that the

boiling point is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[5]

Apparatus: Thiele tube or a beaker for an oil bath, thermometer (-10 to 110 °C), small test

tube (fusion tube), a capillary tube (sealed at one end), heating source (e.g., Bunsen burner

or hot plate), and liquid paraffin or other suitable heating oil.[5][6]

Procedure:

Fill the test tube with 2-3 mL of the liquid sample (Ethyl alcohol-d6).

Place the capillary tube, with its sealed end pointing upwards, into the test tube containing

the liquid.[7]

Attach the test tube to the thermometer using a rubber band or thread, ensuring the

sample is level with the thermometer bulb.

Clamp the assembly in a heating bath (Thiele tube) so that the heat-transfer liquid is

above the level of the sample but below the opening of the test tube.[5]

Begin heating the bath gently. As the temperature rises, air trapped in the capillary tube

will expand and slowly exit as bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates the liquid's vapor has displaced all the air.

Remove the heat source and allow the bath to cool slowly while stirring.

The boiling point is the temperature recorded at the exact moment the stream of bubbles

stops and the liquid is drawn back into the capillary tube.[5]
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Density is determined by measuring the mass of a known volume of the liquid at a specific

temperature.[8]

Apparatus: A pycnometer (a glass flask with a precise, known volume), an analytical

balance, a constant temperature water bath, and a thermometer.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance

(m_empty).

Fill the pycnometer with the liquid sample (Ethyl alcohol-d6), ensuring no air bubbles are

present.

Place the filled pycnometer in a constant temperature bath (e.g., 25.0 °C) until it reaches

thermal equilibrium.[8]

Carefully adjust the liquid volume to the pycnometer's calibration mark, removing any

excess liquid.

Remove the pycnometer from the bath, wipe it dry, and weigh it again (m_full).

The mass of the liquid is calculated as (m_liquid = m_full - m_empty).

The density (ρ) is calculated by dividing the mass of the liquid by the known volume of the

pycnometer (V_pyc): ρ = m_liquid / V_pyc.

The refractive index is a measure of how light propagates through a substance and is a

characteristic property. The Abbe refractometer is a common instrument for this measurement.

[9][10]

Apparatus: An Abbe refractometer, a constant temperature water circulator, a light source

(typically a sodium lamp or filtered white light), and a dropper.

Procedure:

Calibrate the refractometer using a standard substance with a known refractive index,

such as distilled water.[9]
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Ensure the prisms of the refractometer are clean and dry.

Using a dropper, place 2-3 drops of the liquid sample (Ethyl alcohol-d6) onto the surface

of the measuring prism.[11]

Gently close the illuminating prism to spread the liquid into a thin, uniform layer.

Circulate water from the constant temperature bath (set to 20.0 °C) through the prism

jackets to maintain a stable temperature.

While looking through the eyepiece, adjust the light source and mirror to achieve optimal

illumination.

Rotate the coarse adjustment knob until the light and dark fields become visible in the

eyepiece.

Turn the compensator dial to eliminate any color fringes and sharpen the borderline

between the light and dark fields.[11]

Use the fine adjustment knob to align the borderline precisely with the crosshairs in the

eyepiece.

Read the refractive index value directly from the instrument's scale.[9]

For substances that are solid at room temperature, this method determines the temperature

range over which the solid melts to a liquid. For Ethyl alcohol-d6, which has a very low melting

point, a specialized low-temperature apparatus is required. The general principle is outlined by

standards like ASTM E324.[12][13]

Apparatus: Melting point apparatus with a cooling capability, sealed capillary tubes, and a

low-temperature thermometer or calibrated digital probe.

Procedure:

A small amount of the solidified sample is introduced into a capillary tube.

The tube is placed in the heating/cooling block of the melting point apparatus.
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The sample is cooled until completely frozen.

The temperature is then raised slowly and controllably (e.g., 1 °C per minute) near the

expected melting point.[14]

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.[14] For

pure substances, this range is typically very narrow.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-physical-properties
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-physical-properties
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

